Cas no 5755-80-6 (1-bromo-3-(2-methylpropane-2-sulfonyl)propane)

• Product Name: 1-bromo-3-(2-methylpropane-2-sulfonyl)propane
• CAS No: 5755-80-6
• MF: C₇H₁₅BrO₂S
• MW: 243.16180062294
• CID: 4655360
• Update Time: 2025-05-24

1-bromo-3-(2-methylpropane-2-sulfonyl)propane Chemical and Physical Properties

Names and Identifiers

• Propane, 1-bromo-3-[(1,1-dimethylethyl)sulfonyl]-
• 1-Bromo-3-(2-methylpropane-2-sulfonyl)propane
• 1-bromo-3-(2-methylpropane-2-sulfonyl)propane

• Inchi： 1S/C7H15BrO2S/c1-7(2,3)11(9,10)6-4-5-8/h4-6H2,1-3H3
• InChI Key： WSGZEZOFXLQKKQ-UHFFFAOYSA-N
• SMILES： C(Br)CCS(C(C)(C)C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 1-bromo-3-(2-methylpropane-2-sulfonyl)propane

Introduction to CAS No 5755-80-6: 1-bromo-3-(2-methylpropane-2-sulfonyl)propane

The compound with CAS No 5755-80-6, commonly referred to as 1-bromo-3-(2-methylpropane-2-sulfonyl)propane, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom attached to a propane chain, further substituted with a sulfonyl group derived from 2-methylpropane. The combination of these functional groups makes this compound versatile and valuable in various chemical applications.

Recent studies have highlighted the importance of 1-bromo-3-(2-methylpropane-2-sulfonyl)propane in the synthesis of advanced materials and pharmaceuticals. Its sulfonyl group plays a crucial role in enhancing the stability and reactivity of the molecule, making it an ideal precursor for constructing complex organic frameworks. Researchers have demonstrated that this compound can be effectively utilized in Suzuki-Miyaura coupling reactions, which are pivotal in forming carbon-carbon bonds—a cornerstone in modern organic synthesis.

The synthesis of 1-bromo-3-(2-methylpropane-2-sulfonyl)propane involves a multi-step process that begins with the bromination of propane derivatives. The subsequent introduction of the sulfonyl group is achieved through sulfonation reactions, ensuring high purity and structural integrity. This method has been optimized in recent years to improve yield and reduce environmental impact, aligning with the growing emphasis on sustainable chemical practices.

In terms of applications, 1-bromo-3-(2-methylpropane-2-sulfonyl)propane has found extensive use in the development of biodegradable polymers and advanced surfactants. Its ability to form stable amphiphilic structures makes it particularly useful in creating materials that are both environmentally friendly and highly functional. Additionally, this compound has shown promise in drug delivery systems, where its unique properties enable the encapsulation and controlled release of therapeutic agents.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-bromo-3-(2-methylpropane-2-sulfonyl)propane. Quantum mechanical calculations have revealed that the sulfonyl group significantly influences the molecule's electronic distribution, enhancing its nucleophilic reactivity. This understanding has facilitated the design of more efficient synthetic pathways and has opened new avenues for exploring its potential in catalytic processes.

Furthermore, 1-bromo-3-(2-methylpropane-2-sulfonyl)propane has been employed as a key intermediate in the synthesis of bioactive compounds. Its role as a building block in medicinal chemistry underscores its importance in developing novel therapeutic agents. For instance, derivatives of this compound have exhibited potent anti-inflammatory and antioxidant activities, making them strong candidates for further pharmacological evaluation.

In conclusion, 1-bromo-3-(2-methylpropane-2-sulfonyl)propane (CAS No 5755-80-6) stands out as a vital compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and computational techniques, continues to expand its utility in both academic research and industrial settings. As ongoing studies uncover new potentials for this molecule, its significance in the chemical landscape is expected to grow even further.